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Abstract

4-Methylpentanamide, a simple aliphatic amide, is a chemical compound with established
physical and chemical properties. While its specific biological roles and direct applications in
drug development are not extensively documented in publicly available literature, its structural
motif as an amide of a branched-chain carboxylic acid makes it a relevant subject for
researchers in organic synthesis and medicinal chemistry. This guide provides a
comprehensive overview of the known synthesis routes, detailed physical and chemical
properties, and spectral data of 4-Methylpentanamide. It also explores its potential, though
currently unproven, role as a building block in the synthesis of more complex bioactive
molecules. Due to a lack of specific historical accounts of its discovery and documented
biological pathways, this guide will focus on the technical data and plausible scientific context.

Introduction
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4-Methylpentanamide, also known as isocaproamide, is the amide derivative of 4-
methylpentanoic acid. Its structure consists of a five-carbon chain with a methyl group at the
fourth carbon and a terminal amide functional group. The amide bond is a cornerstone of
peptide and protein chemistry and is a prevalent feature in a vast array of pharmaceuticals.
While there is a scarcity of information regarding the specific discovery and historical
development of 4-Methylpentanamide, its synthesis and properties are well-characterized.
This document aims to collate the available technical data for this compound, providing a
valuable resource for chemists and pharmaceutical scientists.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Methylpentanamide is presented
in the table below. These properties are essential for its handling, purification, and for predicting
its behavior in chemical reactions and biological systems.

Property Value Source
Molecular Formula CeH13NO --INVALID-LINK--
Molecular Weight 115.17 g/mol --INVALID-LINK--
CAS Number 1119-29-5 --INVALID-LINK--
Melting Point 119 °C --INVALID-LINK--
Boiling Point (Predicted) 2452 +£8.0°C --INVALID-LINK--
Density (Predicted) 0.894 + 0.06 g/cm3 --INVALID-LINK--
pKa (Predicted) 16.68 + 0.40 --INVALID-LINK--
XLogP3-AA (Predicted) 0.8 --INVALID-LINK--
Hydrogen Bond Donor Count 1 --INVALID-LINK--
Hydrogen Bond Acceptor

Count 1 --INVALID-LINK--
Rotatable Bond Count 3 --INVALID-LINK--

Synthesis and Experimental Protocols
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Several synthetic routes to 4-Methylpentanamide have been reported. Acommon and
illustrative method involves the reaction of a 4-methylpentanoic acid derivative with an amine
source. Below is a detailed protocol based on a modern synthetic approach.

Synthesis from Acetoacetamide and 1-Bromo-2-
methylpropane

This method involves the alkylation of an acetamide enolate followed by subsequent reactions.
A specific protocol is detailed in Chinese patent CN103709054B.[1]

Experimental Protocol:

¢ Reaction Setup: To a suitable reactor, add 4.5 mol of anhydrous ethanol, 1 mol of acetamide,
1.1 mol of sodium ethoxide, and 1.1 mol of isobutyl bromide.[1]

¢ Reaction Conditions: Maintain the reaction temperature at 65 °C with continuous stirring until
the reaction is complete.[1]

e Workup and Isolation:
o Distill the ethanol from the reaction mixture.[1]
o Dissolve the distillation residue in hot water.[1]
o Filter the hot solution.

o Cool the filtrate to allow for the precipitation of 2-isobutyl-acetamide (a precursor to 4-
Methylpentanamide, though the patent seems to misname the final product in this
description).

o Collect the separated solid and dry it to obtain the product.[1]

Note: While the referenced patent describes this synthesis, it is important to note that the direct
synthesis from 4-methylpentanoyl chloride and ammonia or the dehydration of ammonium 4-
methylpentanoate are also common methods for preparing primary amides.

Spectral Data and Characterization
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The identity and purity of 4-Methylpentanamide can be confirmed using various spectroscopic

techniques.

Spectroscopic Data Description

Spectral data is available and can be accessed
13C NMR

through databases such as SpectraBase.

Mass spectrometry data is available from the
GC-MS

NIST Mass Spectrometry Data Center.

The IR spectrum shows characteristic peaks for
Infrared (IR) Spectrum the amide functional group, including N-H

stretching and C=0 stretching vibrations.

Characterization Protocols:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample is dissolved in a suitable
deuterated solvent (e.g., CDCIs, DMSO-ds) and the *H and 3C NMR spectra are recorded.
The chemical shifts, splitting patterns, and integration of the signals are used to confirm the
structure.

« Infrared (IR) Spectroscopy: A sample can be prepared as a KBr pellet or a mull and the IR
spectrum recorded. The presence of characteristic absorption bands for the amide group (N-
H stretch around 3350 and 3180 cm~1, C=0 stretch around 1650 cm~1) confirms its identity.

e Mass Spectrometry (MS): Typically performed using Gas Chromatography-Mass
Spectrometry (GC-MS), this technique provides the molecular weight of the compound and
its fragmentation pattern, which can be used for structural elucidation.

Role in Drug Discovery and Development: A
Perspective

Currently, there is no direct evidence in the scientific literature to suggest that 4-
Methylpentanamide itself has significant biological activity or is an active candidate in any
drug development pipeline. However, the amide functional group and the isocaproyl moiety are
present in various biologically active molecules.
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Simple aliphatic amides are generally considered to have low toxicity.[2] Their potential to
engage in hydrogen bonding allows them to interact with biological targets, although often with
low affinity and specificity. It is more plausible that 4-Methylpentanamide could serve as a
chemical intermediate or a building block in the synthesis of more complex and potent
pharmaceutical agents.[3] The isocaproyl group, for instance, is a feature of some amino acid
derivatives used in peptide synthesis.

Visualizations
Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of 4-
Methylpentanamide.
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Caption: A generalized workflow for the synthesis and purification of 4-Methylpentanamide.

Logical Relationship in Medicinal Chemistry

This diagram illustrates the conceptual role of a simple aliphatic amide like 4-
Methylpentanamide as a starting point for developing more complex, potentially bioactive
molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Avallable at: [https://www.benchchem.com/product/b178914/docs#an-in-depth-technical-
guide-to-4-methylpentanamide-synthesis-properties-and-potential-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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